Cas no 68985-05-7 (Bis(benzotriazol-1-yl)methanone)

• Product Name: Bis(benzotriazol-1-yl)methanone
• CAS No: 68985-05-7
• MF: C₁₃H₈N₆O
• MW: 264.242220878601
• MDL: MFCD00130234
• CID: 972814
• Update Time: 2025-09-18

Bis(benzotriazol-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1,1'-CARBONYLBISBENZOTRIAZOLE, 97
• bis(benzotriazol-1-yl)methanone
• 1,1'-carbonylbisbenzotriazole
• 1H,1'H-1,1'-carbonyl-bis-benzotriazole
• carbonyl bis-benzotriazole
• carbonyl di-1,2,3-benzotriazole
• di(1H-1,2,3-benzotriazol-1-yl)methanone
• Bis(1H-benzo[d][1,2,3]triazol-1-yl)methanone
• 1-(1H-1,2,3-Benzotriazole-1-carbonyl)-1H-1,2,3-benzotriazole
• Bis(1H-benzotriazol-1-yl)methanone
• 1,1'-Carbonylbis(1H-benzotriazole)
• bis-(1h-benzotriazol-1-yl)-methanone
• Bis(benzotriazol-1-yl)methanone

• MDL： MFCD00130234
• Inchi： 1S/C13H8N6O/c20-13(18-11-7-3-1-5-9(11)14-16-18)19-12-8-4-2-6-10(12)15-17-19/h1-8H
• InChI Key： ZXYBIPTYOWWVQD-UHFFFAOYSA-N
• SMILES： O=C(N1C2C=CC=CC=2N=N1)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 264.07600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 357
• XLogP3: 2.3
• Topological Polar Surface Area: 78.5

Experimental Properties

• Boiling Point: 100 °C
• PSA: 78.49000
• LogP: 1.69240

Bis(benzotriazol-1-yl)methanone Security Information

• Hazard Category Code： 36/37/38-2
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Bis(benzotriazol-1-yl)methanone

Bis(benzotriazol-1-yl)methanone: A Comprehensive Overview

Bis(benzotriazol-1-yl)methanone, commonly referred to as BTM, is a versatile compound with the CAS number 68985-05-7. This compound has garnered significant attention in recent years due to its unique properties and wide-ranging applications. BTM is a derivative of benzotriazole, a heterocyclic aromatic compound known for its stability and reactivity. The methanone functional group in BTM further enhances its chemical versatility, making it a valuable component in various industries.

The structure of Bis(benzotriazol-1-yl)methanone consists of two benzotriazole rings connected via a methanone group. This arrangement imparts the compound with excellent UV absorption properties, which is one of its most notable characteristics. Recent studies have highlighted the potential of BTM as a UV stabilizer in polymers and coatings, where it effectively prevents degradation caused by solar radiation. Its ability to absorb UV light without significant loss of efficiency over time makes it an ideal candidate for outdoor applications.

In addition to its UV stabilization capabilities, BTM has shown promise in the field of fluorescence sensing. Researchers have explored its use as a fluorescent probe for detecting metal ions and other analytes in aqueous solutions. The compound's ability to emit fluorescence upon interaction with specific ions has opened new avenues for its application in environmental monitoring and biomedical diagnostics.

The synthesis of Bis(benzotriazol-1-yl)methanone typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing BTM. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

Another area where BTM has demonstrated significant potential is in the field of coordination chemistry. The benzotriazole moiety in BTM acts as a strong chelating agent, enabling the formation of stable metal complexes. These complexes have been studied for their catalytic properties, with applications ranging from organic synthesis to energy storage systems.

Moreover, BTM has been investigated for its role in electronic materials. Its ability to form self-assembled monolayers (SAMs) on various substrates has made it a valuable component in the development of advanced electronic devices. SAMs formed by BTM exhibit excellent thermal stability and mechanical robustness, making them suitable for use in high-performance electronics.

In terms of environmental impact, studies have shown that BTM exhibits low toxicity and biodegradability under certain conditions. This makes it a safer alternative to some traditional chemicals used in similar applications. However, further research is needed to fully understand its environmental fate and potential long-term effects.

The demand for Bis(benzotriazol-1-yl)methanone continues to grow as new applications are discovered and existing ones are optimized. Its combination of UV stability, fluorescence properties, and chelating ability positions it as a key compound in various fields, from materials science to biomedical engineering.